2-(6-Bromo-3-chloro-2-fluorophenyl)-1,3-dioxolane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(6-Bromo-3-chloro-2-fluorophenyl)methanol” has a molecular weight of 239.47 . It is a solid at room temperature and is stored at 2-8°C .
Molecular Structure Analysis
The InChI code for “(6-Bromo-3-chloro-2-fluorophenyl)methanol” is1S/C7H5BrClFO/c8-5-1-2-6(9)7(10)4(5)3-11/h1-2,11H,3H2
. This can be used to generate the molecular structure. Physical and Chemical Properties Analysis
“(6-Bromo-3-chloro-2-fluorophenyl)methanol” is a solid at room temperature and is stored at 2-8°C . The molecular weight is 239.47 .Scientific Research Applications
Chemical Synthesis and Reactivity
- The dioxolane derivative, similar to 2-(6-Bromo-3-chloro-2-fluorophenyl)-1,3-dioxolane, undergoes regioselective lithiations, illustrating its reactivity and potential use in the synthesis of various chemical compounds (Porcs-Makkay & Simig, 2009).
- Studies on similar compounds have shown their utility in the synthesis of fluorescent nanoparticles, suggesting potential applications in nanotechnology and material science (Fischer, Baier & Mecking, 2013).
- 2-(Dimesitylboryl)benzylideneamines synthesized from dioxolane derivatives demonstrate green fluorescence, indicating applications in fluorescence studies and imaging technologies (García-Hernández & Gabbaï, 2009).
Intermediate in Chemical Synthesis
- Dioxolane derivatives have been used as intermediates in synthesizing various chemical compounds, such as fungicides, indicating their importance in agricultural chemistry (Wei-sheng, 2007).
- They are also involved in the synthesis of brominated and fluorinated compounds, which are key in pharmaceutical and material science research (Carlson et al., 2011).
Properties and Reactions
- The reaction and transformation of dioxolane derivatives have been studied to understand their properties better, which is crucial for their application in complex chemical syntheses (Aneja & Davies, 1974).
- Studies on the structural factors controlling the aggregation of lithium phenolates in dioxolane solutions contribute to understanding solvent effects and molecular interactions in solution chemistry (Jackman & Smith, 1988).
Safety and Hazards
Properties
IUPAC Name |
2-(6-bromo-3-chloro-2-fluorophenyl)-1,3-dioxolane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrClFO2/c10-5-1-2-6(11)8(12)7(5)9-13-3-4-14-9/h1-2,9H,3-4H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVKMPQUJLSGOGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(O1)C2=C(C=CC(=C2F)Cl)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrClFO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.50 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.